N-cyclopropyl-4-[(1-methyltriazol-4-yl)methylamino]benzamide

• IUPAC Name: N-cyclopropyl-4-[(1-methyltriazol-4-yl)methylamino]benzamide
• InChI: InChI=1S/C14H17N5O/c1-19-9-13(17-18-19)8-15-11-4-2-10(3-5-11)14(20)16-12-6-7-12/h2-5,9,12,15H,6-8H2,1H3,(H,16,20)
• InChI Key: SSEXOMBFMNJNJV-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=N1)CNC2=CC=C(C=C2)C(=O)NC3CC3
• Molecular Formula: C14H17N5O
• Molecular Weight: 271.32 g/mol

Description

N-cyclopropyl-4-[(1-methyltriazol-4-yl)methylamino]benzamide is a chemical compound that has gained significant interest in scientific research due to its potential therapeutic applications. This compound is a novel inhibitor of the protein tyrosine phosphatase 1B (PTP1B), which has been implicated in the pathogenesis of various metabolic disorders, including diabetes and obesity.

Mechanism of Action

N-cyclopropyl-4-[(1-methyltriazol-4-yl)methylamino]benzamide is a negative regulator of insulin signaling, and its inhibition leads to increased insulin sensitivity and glucose uptake in peripheral tissues. N-cyclopropyl-4-[(1-methyltriazol-4-yl)methylamino]benzamide binds to the catalytic site of N-cyclopropyl-4-[(1-methyltriazol-4-yl)methylamino]benzamide and inhibits its activity, leading to increased insulin signaling and glucose uptake.
Biochemical and Physiological Effects:
In animal studies, treatment with N-cyclopropyl-4-[(1-methyltriazol-4-yl)methylamino]benzamide has been shown to improve glucose homeostasis and insulin sensitivity. This compound has also been found to have anti-inflammatory and anti-cancer properties. However, further studies are needed to determine the exact biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using N-cyclopropyl-4-[(1-methyltriazol-4-yl)methylamino]benzamide in lab experiments is its specificity for N-cyclopropyl-4-[(1-methyltriazol-4-yl)methylamino]benzamide inhibition. This compound has been shown to have minimal off-target effects, making it a useful tool for studying the role of N-cyclopropyl-4-[(1-methyltriazol-4-yl)methylamino]benzamide in various physiological processes. However, one limitation is that the synthesis of this compound is complex and time-consuming, which may limit its availability for research purposes.

Future Directions

There are several future directions for research on N-cyclopropyl-4-[(1-methyltriazol-4-yl)methylamino]benzamide. One direction is to investigate its potential therapeutic applications in the treatment of metabolic disorders, inflammation, and cancer. Another direction is to study its effects on other signaling pathways and its potential interactions with other drugs. Additionally, further studies are needed to determine the exact biochemical and physiological effects of this compound and to optimize its synthesis for research purposes.
Conclusion:
In conclusion, N-cyclopropyl-4-[(1-methyltriazol-4-yl)methylamino]benzamide is a promising compound for scientific research due to its potential therapeutic applications and specificity for N-cyclopropyl-4-[(1-methyltriazol-4-yl)methylamino]benzamide inhibition. The synthesis of this compound is complex and time-consuming, but its minimal off-target effects make it a useful tool for studying the role of N-cyclopropyl-4-[(1-methyltriazol-4-yl)methylamino]benzamide in various physiological processes. Future research on this compound may lead to the development of novel therapies for metabolic disorders, inflammation, and cancer.

Synthesis Methods

The synthesis of N-cyclopropyl-4-[(1-methyltriazol-4-yl)methylamino]benzamide involves several steps. The starting material is 4-aminobenzonitrile, which is reacted with cyclopropylboronic acid in the presence of a palladium catalyst to yield N-cyclopropyl-4-aminobenzonitrile. This intermediate is then reacted with 1-methyl-1H-1,2,3-triazol-4-ylmethanamine in the presence of a reducing agent to produce N-cyclopropyl-4-[(1-methyltriazol-4-yl)methylamino]benzonitrile. Finally, this compound is converted into N-cyclopropyl-4-[(1-methyltriazol-4-yl)methylamino]benzamide by reacting it with an acid chloride in the presence of a base.

Scientific Research Applications

The inhibition of N-cyclopropyl-4-[(1-methyltriazol-4-yl)methylamino]benzamide by N-cyclopropyl-4-[(1-methyltriazol-4-yl)methylamino]benzamide has been shown to improve glucose homeostasis and insulin sensitivity in animal models of diabetes and obesity. This compound has also been found to have anti-inflammatory and anti-cancer properties. Therefore, it has potential therapeutic applications in the treatment of metabolic disorders, inflammation, and cancer.